Sodium hexanitrocobaltate(III)

Specification

• Molecular Formula: CoN6Na3O12-3
• Molecular Weight: 403.94 g/mol
• IUPAC Name: trisodium;cobalt;hexanitrite
• Standard InChI: InChI=1S/Co.6HNO2.3Na/c;6*2-1-3;;;/h;6*(H,2,3);;;/q;;;;;;;3*+1/p-6
• Standard InChI Key: MUTOTFDDGIZNIK-UHFFFAOYSA-H
• SMILES: N(=O)[O-].N(=O)[O-].N(=O)[O-].N(=O)[O-].N(=O)[O-].N(=O)[O-].[Na+].[Na+].[Na+].[Co]
• Canonical SMILES: N(=O)[O-].N(=O)[O-].N(=O)[O-].N(=O)[O-].N(=O)[O-].N(=O)[O-].[Na+].[Na+].[Na+].[Co]

Introduction

Chemical Identity and Structural Features

Sodium hexanitrocobaltate(III) is an inorganic salt with the systematic IUPAC name trisodium hexanitrocobalttris(ylium). Its molecular formula, CoN₆Na₃O₁₂, corresponds to a molar mass of approximately 403.93–406.96 g/mol, depending on hydration states and measurement techniques. The compound’s structure consists of a [Co(NO₂)₆]³⁻ anion balanced by three sodium cations. Each nitrito ligand (NO₂⁻) coordinates to the cobalt center via its oxygen atoms, stabilizing the +3 oxidation state of cobalt.

Key Identifiers

Property	Value
CAS Number	13600-98-1
EC Number	237-077-7
Molecular Formula	CoN₆Na₃O₁₂
SMILES	[Na+].[Na+].[Na+].[O-]N+Co+3(N+=O)(N+=O)(N+=O)N+=O
InChI Key	BZFWEBJDBATXME-UHFFFAOYSA-N

Synthesis and Reaction Mechanisms

The synthesis of sodium hexanitrocobaltate(III) involves the oxidation of cobalt(II) salts in the presence of sodium nitrite under controlled conditions. A representative reaction, as detailed in and, proceeds as follows:

$$4\,[\text{Co(H}_2\text{O})_6](\text{NO}_3)_2 + \text{O}_2 + 24\,\text{NaNO}_2 \rightarrow 4\,\text{Na}_3[\text{Co(NO}_2)_6] + 8\,\text{NaNO}_3 + 4\,\text{NaOH} + 22\,\text{H}_2\text{O}$$

Key steps include:

• Dissolving cobalt(II) nitrate hexahydrate in water.

• Adding sodium nitrite to act as both an oxidizing agent and ligand donor.

• Introducing acetic acid to maintain an acidic medium, facilitating ligand substitution.

• Aerating the solution to remove nitrogen oxides (NOₓ) generated during the reaction.

The process requires meticulous control of temperature (~50°C) and pH to prevent premature decomposition of nitrite ions.

Analytical Applications in Potassium Detection

Sodium hexanitrocobaltate(III) is pivotal in qualitative and quantitative analysis of potassium (K⁺) and ammonium (NH₄⁺) ions. When added to a solution containing K⁺, it forms an insoluble double salt, K₂Na[Co(NO₂)₆]·H₂O, which precipitates as a yellow solid. This reaction is highly selective in the absence of interfering cations like Ca²⁺ or Mg²⁺.

Mechanistic Insights

• The precipitation efficiency depends on the stoichiometric ratio of K⁺ to [Co(NO₂)₆]³⁻.

• Aging of the reagent affects its efficacy; solutions stored in open containers degrade faster (first-order rate constant: $1.0 \times 10^{-5}$/sec) due to atmospheric oxidation.

• In geochemistry, this reagent distinguishes alkali feldspars from plagioclase feldspars by differential precipitation patterns.

Catalytic and Materials Science Applications

Recent studies highlight sodium hexanitrocobaltate(III)’s role in catalysis and nanotechnology:

• Nitrile Hydration: Acts as a catalyst in the synthesis of bio-inspired amides, enhancing reaction rates under mild conditions.

• Graphitic Carbon Modifier: Facilitates the formation of nanostructured graphitic carbon by templating carbon precursors during pyrolysis.

Thermal Stability
Thermogravimetric analysis (TGA) reveals decomposition initiating at 200°C, with maximal mass loss occurring near 500°C. This stability enables its use in high-temperature applications.

Biological and Environmental Relevance

In plant physiology, sodium hexanitrocobaltate(III) stains potassium ions in stomatal guard cells of Vicia faba (fava bean). Key findings include:

• Stomatal apertures correlate with K⁺ accumulation, measurable via fractional cell coverage of precipitate granules.

• Stain efficacy diminishes with a first-order rate constant of $2.3 \times 10^{-8}$/sec when exposed to air, necessitating fresh preparations for accurate results.

Hazard Class	Precautionary Measures
Oxidizing Solid (H272)	Store away from combustibles.
Skin Sensitizer (H317)	Use nitrile gloves and goggles.
Carcinogen (H351)	Avoid inhalation; use fume hood.

Storage recommendations include airtight containers at ambient temperature, with limited exposure to moisture.

Characterization Techniques

Modern analytical methods elucidate the compound’s properties:

• UV-Vis Spectroscopy: Absorbance peaks at 222–240 nm correlate with ligand-to-metal charge transitions.

• X-Ray Diffraction (XRD): Confirms crystalline structure and purity, with characteristic peaks indexed to the cubic system.

• Thermal Analysis: TGA/DSC profiles identify decomposition stages and thermal stability thresholds.